N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide

• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• IUPAC Name: N-[3-[(3-methoxybenzoyl)amino]propyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18N2O4/c1-21-13-6-2-5-12(11-13)15(19)17-8-4-9-18-16(20)14-7-3-10-22-14/h2-3,5-7,10-11H,4,8-9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: APRKWWCFKUHNGY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NCCCNC(=O)C2=CC=CO2
• solubility: 40.8 [ug/mL]

Description

N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide, also known as MAFP, is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids. MAFP has been widely used in scientific research to study the role of endocannabinoids in various physiological and pathological processes.

Mechanism of Action

N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide works by inhibiting the activity of FAAH, the enzyme responsible for the degradation of endocannabinoids such as anandamide and 2-arachidonoylglycerol. By inhibiting FAAH, N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide increases the levels of endocannabinoids in the body, which can activate cannabinoid receptors and produce a range of physiological effects.
Biochemical and Physiological Effects:
N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, anxiolytic effects, antidepressant effects, and neuroprotective effects. These effects are thought to be mediated by the activation of cannabinoid receptors and the modulation of endocannabinoid signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide in lab experiments is its high potency and selectivity for FAAH, which allows for precise manipulation of endocannabinoid signaling pathways. However, N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide also has some limitations, including its potential to produce off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide, including the development of more potent and selective FAAH inhibitors, the investigation of the therapeutic potential of endocannabinoid modulation in various disease states, and the elucidation of the molecular mechanisms underlying the effects of endocannabinoids on physiological processes. Additionally, further research is needed to explore the potential side effects and safety profile of FAAH inhibitors, including N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide.

Synthesis Methods

N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide can be synthesized using a multistep procedure involving the reaction of 3-methoxybenzoyl chloride with 3-aminopropylfuran, followed by the addition of furan-2-carboxylic acid and triethylamine. The resulting product is then purified through column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide has been extensively used in scientific research to study the role of endocannabinoids in various physiological and pathological processes, including pain, inflammation, anxiety, depression, addiction, and neurodegenerative diseases. N-(3-{[(3-methoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide has also been used to investigate the therapeutic potential of endocannabinoid modulation in these conditions.